molecular formula C12H14BrNO B8297158 3-(3-Bromophenyl)-8-oxa-3-azabicyclo[3.2.1]octane

3-(3-Bromophenyl)-8-oxa-3-azabicyclo[3.2.1]octane

Cat. No.: B8297158
M. Wt: 268.15 g/mol
InChI Key: YDPONEVZJHISGG-UHFFFAOYSA-N
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Description

3-(3-Bromophenyl)-8-oxa-3-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C12H14BrNO and its molecular weight is 268.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14BrNO

Molecular Weight

268.15 g/mol

IUPAC Name

3-(3-bromophenyl)-8-oxa-3-azabicyclo[3.2.1]octane

InChI

InChI=1S/C12H14BrNO/c13-9-2-1-3-10(6-9)14-7-11-4-5-12(8-14)15-11/h1-3,6,11-12H,4-5,7-8H2

InChI Key

YDPONEVZJHISGG-UHFFFAOYSA-N

Canonical SMILES

C1CC2CN(CC1O2)C3=CC(=CC=C3)Br

Origin of Product

United States

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Synthesis routes and methods II

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A mixture of 1,3-dibromobenzene (242 μL, 2.00 mmol), 8-oxa-3-azabicyclo[3.2.1]octane (226 mg, 2.00 mmol), Pd2(dba)3 (45.8 mg, 0.0500 mmol), rac-BINAP (96.3 mg, 0.150 mmol) and NaOtBu (231 mg, 2.40 mmol) in toluene was heated at 80° C. for 13 hours under nitrogen. After cooling to room temperature, the mixture was diluted with DCM and filtered through a Celite pad. The combined filtrate and washings were concentrated. The residue was purified by silica gel column chromatography (EtOAc/hexane=9:1) to afford desired product (361 mg, 67.3%) as colorless oil.
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